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Abstract

Isoaminile is a centrally acting antitussive agent with a complex pharmacological profile.
Structurally similar to methadone, it exhibits additional anticholinergic properties, acting as an
antagonist at both muscarinic and nicotinic receptors.[1][2][3] This dual mechanism of action
contributes to its clinical effects and distinguishes it from other antitussive agents. This
document provides a comprehensive overview of the available pharmacological data on
isoaminile, including its mechanism of action, and known qualitative effects. Due to the limited
availability of public domain data, quantitative metrics for receptor affinity, pharmacokinetics,
and detailed in-vivo efficacy are not extensively detailed. This guide aims to consolidate the
existing knowledge and identify areas where further research is required.

Chemical and Physical Properties

Property Value Source

4-(dimethylamino)-2-isopropyl- o
IUPAC Name o Wikipedia
2-phenylpentanenitrile

Molecular Formula CieH24N2 PubChem
Molar Mass 244.382 g-mol—? Wikipedia
CAS Number 77-51-0 PubChem
Synonyms Peracon, Dimyril, Isoaminil DrugBank, PubChem
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Pharmacodynamics: Mechanism of Action

Isoaminile's primary pharmacological effect is the suppression of the cough reflex, which is
mediated centrally. In addition to this primary effect, isoaminile demonstrates significant
anticholinergic activity.

Antitussive Effect

The precise central mechanism for isoaminile’s antitussive action is not fully elucidated in the
available literature. However, it is categorized as a centrally acting cough suppressant.[2][4]

Anticholinergic Effects

Isoaminile acts as an antagonist at both muscarinic and nicotinic subtypes of cholinergic
receptors. This has been demonstrated in classic pharmacological preparations.

e Muscarinic Receptor Antagonism: Isoaminile inhibits the effects of muscarinic receptor
agonists. This action is responsible for the atropine-like side effects associated with the drug.

 Nicotinic Receptor Antagonism: The drug also demonstrates antagonism at ganglionic
nicotinic receptors.

The following diagram illustrates the generalized signaling pathways affected by isoaminile's
anticholinergic properties.
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Workflow for Assessing Anticholinergic Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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